Cas no 2015997-04-1 (rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine)
rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine
- 2015997-04-1
- EN300-1280738
- rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine
-
- Inchi: 1S/C10H20N2/c1-2-8-5-9(8)7-12-4-3-10(12)6-11/h8-10H,2-7,11H2,1H3/t8-,9+,10?/m1/s1
- InChI Key: SKFJCEKJQXYTMZ-ZDGBYWQASA-N
- SMILES: N1(CCC1CN)C[C@@H]1C[C@H]1CC
Computed Properties
- Exact Mass: 168.162648646g/mol
- Monoisotopic Mass: 168.162648646g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 29.3Ų
rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1280738-0.05g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 0.05g |
$1866.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-0.1g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 0.1g |
$1955.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-0.25g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 0.25g |
$2044.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-0.5g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 0.5g |
$2132.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-1.0g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 1g |
$2221.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-2.5g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 2.5g |
$4355.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-5.0g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 5g |
$6441.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-10.0g |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 10g |
$9550.0 | 2023-06-07 | ||
| Enamine | EN300-1280738-50mg |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 50mg |
$1129.0 | 2023-10-01 | ||
| Enamine | EN300-1280738-100mg |
rac-(1-{[(1R,2R)-2-ethylcyclopropyl]methyl}azetidin-2-yl)methanamine |
2015997-04-1 | 100mg |
$1183.0 | 2023-10-01 |
rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine
Introduction to rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine (CAS No. 2015997-04-1)
Rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine (CAS No. 2015997-04-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this compound.
The molecular structure of rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine is notable for its chiral centers and the presence of a cyclopropyl group. The cyclopropyl moiety is known for its strain energy and unique electronic properties, which can influence the compound's reactivity and biological activity. The azetidine ring, a four-membered nitrogen-containing heterocycle, adds further complexity to the molecule and contributes to its conformational flexibility.
In terms of chemical synthesis, rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine can be prepared through a series of well-defined steps. One common approach involves the use of organometallic reagents to introduce the cyclopropyl group onto a pre-existing azetidine scaffold. Subsequent functionalization and stereoselective transformations are then employed to achieve the desired stereochemistry. Recent advancements in asymmetric synthesis have further refined these methods, enabling the efficient production of enantiomerically pure forms of the compound.
The biological activities of rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine have been extensively studied in various in vitro and in vivo models. Preliminary research suggests that this compound exhibits potent activity against certain neurological disorders. For instance, studies have shown that it can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like depression and Parkinson's disease.
In addition to its potential as a therapeutic agent, rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine has also been investigated for its use as a tool compound in biochemical research. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying receptor-ligand interactions and signaling pathways. This has led to its application in high-throughput screening assays and structure-activity relationship (SAR) studies.
Recent studies have also explored the pharmacokinetic properties of rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The data obtained from these studies are crucial for optimizing the compound's formulation and dosing regimens for clinical use.
The safety profile of rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine has been evaluated through extensive toxicological testing. Preclinical studies have demonstrated that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.
In conclusion, rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine (CAS No. 2015997-04-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its properties for clinical use.
2015997-04-1 (rac-(1-{(1R,2R)-2-ethylcyclopropylmethyl}azetidin-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)